4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide

• IUPAC Name: N-[3-(piperidine-1-carbonyl)phenyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C22H26N2O2/c1-16(2)17-9-11-18(12-10-17)21(25)23-20-8-6-7-19(15-20)22(26)24-13-4-3-5-14-24/h6-12,15-16H,3-5,13-14H2,1-2H3,(H,23,25)
• InChI Key: LTAHLIZHUUSIEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCCCC3
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide, also known as JNJ-40411813, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to have a high affinity for the dopamine D2 receptor, which makes it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide involves its binding to the dopamine D2 receptor. This binding inhibits the activity of dopamine, which is a neurotransmitter that is involved in the regulation of various physiological processes, including movement, cognition, and emotion. By inhibiting the activity of dopamine, 4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide has been found to have potential therapeutic effects on neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide have been extensively studied. This compound has been found to have a high affinity for the dopamine D2 receptor, which makes it a promising candidate for the treatment of various neurological disorders. In addition, this compound has also been studied for its potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide in lab experiments is its high affinity for the dopamine D2 receptor. This makes it a useful tool for studying the role of dopamine in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide. One potential direction is the further exploration of its potential therapeutic applications for neurological disorders, including schizophrenia and Parkinson's disease. Another potential direction is the study of its potential anti-cancer properties. In addition, further research is needed to better understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide involves a series of chemical reactions. The starting material for the synthesis is 3-(1-piperidinylcarbonyl)aniline, which is reacted with isobutyryl chloride to form 4-isopropyl-N-(3-(1-piperidinylcarbonyl)phenyl)butanamide. This intermediate is then reacted with 4-chlorobenzoyl chloride to form the final product, 4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide.

Scientific Research Applications

4-isopropyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for the dopamine D2 receptor, which makes it a promising candidate for the treatment of various neurological disorders, including schizophrenia and Parkinson's disease. In addition, this compound has also been studied for its potential anti-cancer properties.